4-(1H-benzimidazol-2-yl)-2-(benzoylamino)butanoic acid

• IUPAC Name: 2-benzamido-4-(1H-benzimidazol-2-yl)butanoic acid
• InChI: InChI=1S/C18H17N3O3/c22-17(12-6-2-1-3-7-12)21-15(18(23)24)10-11-16-19-13-8-4-5-9-14(13)20-16/h1-9,15H,10-11H2,(H,19,20)(H,21,22)(H,23,24)
• InChI Key: XBZZZJHUNILSRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC(CCC2=NC3=CC=CC=C3N2)C(=O)O
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

4-(1H-benzimidazol-2-yl)-2-(benzoylamino)butanoic acid, also known as BBABA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. BBABA is a derivative of benzimidazole and has been synthesized using different methods.

Scientific Research Applications

Synthesis and Structural Analysis

Novel Synthesis Approaches : Researchers have developed new methods for synthesizing benzimidazole derivatives, showcasing their potential in creating diverse chemical structures. For instance, a novel series of Schiff bases and benzimidazole derivatives were synthesized, revealing insights into their structural characteristics and synthesis pathways (Nawrocka et al., 2004). Similarly, advancements in the synthesis of 2-substituted benzimidazoles using polyphosphoric acid have been reported, highlighting efficient one-pot procedures for creating these compounds (Alcalde et al., 1992).

Crystal Structure and Molecular Interaction : The crystal structures of benzimidazole derivatives have been extensively studied, revealing their complex interactions and bonding patterns. Research on the crystal and molecular structures of bis(benzimidazole) and trithiocyanurate complexes has provided valuable insights into their antimicrobial potential and molecular interactions (Kopel et al., 2015).

Biological Activity

Antimicrobial and Antifungal Properties : Benzimidazole derivatives have demonstrated significant antimicrobial and antifungal activities against a variety of bacterial and fungal strains. The biological activity evaluation of new polynuclear heterocyclic compounds containing benzimidazole derivatives has shown promising results in combating infectious diseases, with some compounds exhibiting potent activity against pathogens (Bassyouni et al., 2012).

Antioxidant Activity : The antioxidant properties of benzimidazole derivatives have been explored, with some compounds showing significant cytoprotective effects against oxidative stress. This suggests their potential utility in developing therapeutic agents for conditions associated with oxidative damage (Anastassova et al., 2016).

Antiproliferative Activity : Research into the antiproliferative activity of 2-aminobenzimidazole derivatives has identified several compounds with cytotoxic activity against human cancer cell lines. This highlights the potential of benzimidazole derivatives in cancer therapy, offering a foundation for further investigation into their anticancer properties (Nawrocka et al., 2004).